Cas no 1874955-96-0 (3-{[(Benzyloxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid)

• Product Name: 3-{[(Benzyloxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid
• CAS No: 1874955-96-0
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 5950315
• PubChem ID: 165746743
• Update Time: 2025-05-20

3-{[(Benzyloxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(benzyloxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid
• EN300-1286369
• 1874955-96-0
• 3-{[(Benzyloxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid

• Inchi： 1S/C17H25NO4/c1-12(17(2,3)4)14(10-15(19)20)18-16(21)22-11-13-8-6-5-7-9-13/h5-9,12,14H,10-11H2,1-4H3,(H,18,21)(H,19,20)
• InChI Key： VDHMRXNIYJJIIZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(CC(=O)O)C(C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 307.17835828g/mol
• Monoisotopic Mass: 307.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{[(Benzyloxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid

Recent Advances in the Study of 3-{[(Benzyloxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid (CAS: 1874955-96-0)

The compound 3-{[(Benzyloxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid (CAS: 1874955-96-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 3-{[(Benzyloxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid as a key intermediate in the synthesis of novel peptide-based therapeutics. Its unique structural features, including the benzyloxycarbonyl (Cbz) protecting group and the branched alkyl chain, make it a versatile building block for the construction of complex molecules. Researchers have successfully employed this compound in the development of protease inhibitors and other bioactive peptides, demonstrating its utility in targeting specific enzymatic pathways.

One of the most notable advancements in this area is the application of 3-{[(Benzyloxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid in the design of inhibitors for enzymes involved in inflammatory and neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on this compound, which exhibited potent inhibitory activity against matrix metalloproteinases (MMPs). These findings suggest that the compound could serve as a promising scaffold for the development of new anti-inflammatory agents.

In addition to its therapeutic potential, recent research has also explored the pharmacokinetic properties of 3-{[(Benzyloxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid. A study conducted by a team at the University of Cambridge utilized advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), to investigate the compound's stability and metabolic profile. The results indicated that the compound exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and minimal off-target effects, further supporting its potential as a drug candidate.

Another area of interest is the use of 3-{[(Benzyloxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid in the development of prodrugs. Researchers have demonstrated that the Cbz-protected amino acid can be selectively cleaved in vivo, releasing active drug molecules at targeted sites. This approach has been particularly valuable in the design of therapies for cancer and infectious diseases, where site-specific drug delivery is critical for minimizing side effects and improving efficacy.

Despite these promising developments, challenges remain in the optimization of 3-{[(Benzyloxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid-based therapeutics. Issues such as scalability of synthesis, cost-effectiveness, and long-term safety profiles need to be addressed in future studies. However, the growing body of research underscores the compound's potential to contribute significantly to the advancement of medicinal chemistry and drug discovery.

In conclusion, 3-{[(Benzyloxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid (CAS: 1874955-96-0) represents a valuable tool in the development of novel therapeutic agents. Its unique structural properties and demonstrated biological activity make it a compound of great interest to researchers in the chemical biology and pharmaceutical industries. Continued investigation into its applications and optimization will likely yield further breakthroughs in the coming years.